Cas no 811-96-1 (Acetaldehyde,2-chloro-2,2-difluoro-)
811-96-1 structure
Product name:Acetaldehyde,2-chloro-2,2-difluoro-
Acetaldehyde,2-chloro-2,2-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Acetaldehyde,2-chloro-2,2-difluoro-
- 2-chloro-2,2-difluoroacetaldehyde
- chlorodifluoroacetaldehyde
- SCHEMBL900190
- DTXSID3073929
- 2-Chloro-2,2-difluoro-acetaldehyde
- EINECS 212-376-5
- Acetaldehyde, chlorodifluoro-
- 811-96-1
- NS00042300
-
- Inchi： InChI=1S/C2HClF2O/c3-2(4,5)1-6/h1H
- InChI Key： PRGCVNDIGVIGBQ-UHFFFAOYSA-N
- SMILES： C(=O)C(F)(F)Cl
Computed Properties
- Exact Mass: 113.9683987g/mol
- Monoisotopic Mass: 113.9683987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 62.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 1.1
Acetaldehyde,2-chloro-2,2-difluoro- Related Literature
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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5. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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8. Book reviews
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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10. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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